Neocynaversicoside
Neocynaversicoside
Brand Name:
Vulcanchem
CAS No.:
132160-34-0
VCID:
VC21137622
InChI:
InChI=1S/C28H38O11/c1-12-21(30)23(34-4)22(31)26(36-12)37-14-7-8-27(2)13(9-14)10-17(29)19-16(27)6-5-15-20-18(38-25(19)33)11-35-28(20,3)39-24(15)32/h5,10,12,14,16-23,26,29-31H,6-9,11H2,1-4H3/b15-5-
SMILES:
CC1C(C(C(C(O1)OC2CCC3(C4CC=C5C6C(COC6(OC5=O)C)OC(=O)C4C(C=C3C2)O)C)O)OC)O
Molecular Formula:
C28H38O11
Molecular Weight:
550.6 g/mol
Neocynaversicoside
CAS No.: 132160-34-0
Cat. No.: VC21137622
Molecular Formula: C28H38O11
Molecular Weight: 550.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 132160-34-0 |
|---|---|
| Molecular Formula | C28H38O11 |
| Molecular Weight | 550.6 g/mol |
| IUPAC Name | (1Z)-8-(3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl)oxy-12-hydroxy-5,19-dimethyl-15,18,20-trioxapentacyclo[14.5.1.04,13.05,10.019,22]docosa-1,10-diene-14,21-dione |
| Standard InChI | InChI=1S/C28H38O11/c1-12-21(30)23(34-4)22(31)26(36-12)37-14-7-8-27(2)13(9-14)10-17(29)19-16(27)6-5-15-20-18(38-25(19)33)11-35-28(20,3)39-24(15)32/h5,10,12,14,16-23,26,29-31H,6-9,11H2,1-4H3/b15-5- |
| Standard InChI Key | XXMPRKCDSVYBRO-WCSRMQSCSA-N |
| Isomeric SMILES | CC1C(C(C(C(O1)OC2CCC3(C4C/C=C\5/C6C(COC6(OC5=O)C)OC(=O)C4C(C=C3C2)O)C)O)OC)O |
| SMILES | CC1C(C(C(C(O1)OC2CCC3(C4CC=C5C6C(COC6(OC5=O)C)OC(=O)C4C(C=C3C2)O)C)O)OC)O |
| Canonical SMILES | CC1C(C(C(C(O1)OC2CCC3(C4CC=C5C6C(COC6(OC5=O)C)OC(=O)C4C(C=C3C2)O)C)O)OC)O |
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